Cas no 1329856-29-2 (N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride)

• Product Name: N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride
• CAS No: 1329856-29-2
• MF: C₂₂H₃₀ClN₃O₃S
• MW: 452.009903430939
• CID: 6421029
• PubChem ID: 16881108
• Update Time: 2025-05-19

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride
• 1329856-29-2
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-3-phenylpropanamide;hydrochloride
• F5005-0082
• N-{2-[(4-benzylpiperazin-1-yl)sulfonyl]ethyl}-3-phenylpropanamide hydrochloride
• VU0628216-1
• AKOS026684744
• N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3-phenylpropanamide hydrochloride

• Inchi： 1S/C22H29N3O3S.ClH/c26-22(12-11-20-7-3-1-4-8-20)23-13-18-29(27,28)25-16-14-24(15-17-25)19-21-9-5-2-6-10-21;/h1-10H,11-19H2,(H,23,26);1H
• InChI Key： XPFMBURYQSKLSR-UHFFFAOYSA-N
• SMILES： Cl.S(CCNC(CCC1C=CC=CC=1)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 451.1696407g/mol
• Monoisotopic Mass: 451.1696407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 585
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride

Comprehensive Overview of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride (CAS No. 1329856-29-2)

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride (CAS No. 1329856-29-2) is a synthetic organic compound with a complex molecular structure, combining a benzylpiperazine moiety, a sulfonyl linker, and a phenylpropanamide group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to interactions with biological targets such as receptors or enzymes.

The compound's CAS number 1329856-29-2 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. Its hydrochloride salt form enhances solubility, making it more suitable for experimental studies in aqueous environments. The presence of the benzylpiperazine group is noteworthy, as this scaffold is frequently explored in medicinal chemistry for its versatility in modulating pharmacological activity.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride. This trend aligns with the broader search for novel therapeutic agents targeting neurological and metabolic disorders. Online searches frequently include queries such as "benzylpiperazine derivatives in drug design" or "sulfonamide linker applications," reflecting the compound's relevance to cutting-edge research.

From a synthetic chemistry perspective, the preparation of CAS 1329856-29-2 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for reliable experimental results. The compound's molecular weight and logP value (a measure of lipophilicity) are also frequently searched parameters, as they influence drug-likeness and bioavailability predictions.

Beyond its chemical properties, N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride has been studied for its potential as a research tool in probing biological pathways. Its structural complexity allows for diverse interactions, making it a candidate for investigating protein-ligand binding mechanisms. This aligns with current research trends focusing on precision medicine and targeted therapies, topics that dominate scientific literature and conference discussions.

Quality control and characterization of CAS 1329856-29-2 typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for reproducible research outcomes. The compound's stability under various conditions is another area of interest, as evidenced by frequent searches for "storage conditions for sulfonamide compounds" in scientific forums.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for compounds like N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride. This includes optimizing reaction conditions to reduce waste and energy consumption, addressing the growing demand for environmentally friendly chemical synthesis methods.

The pharmaceutical industry's shift toward fragment-based drug discovery has further highlighted the importance of structurally diverse compounds such as CAS 1329856-29-2. Its modular design allows for systematic modification, enabling structure-activity relationship studies that can lead to optimized lead compounds with improved efficacy and safety profiles.

As research continues, N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-phenylpropanamide hydrochloride remains a subject of investigation in various biochemical assays. Its potential applications span multiple therapeutic areas, though further studies are needed to fully elucidate its pharmacological properties and clinical relevance.